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Cat. No.: B15484672

This technical guide provides a comprehensive explanation of the copper-titanium (Cu-Ti)
binary phase diagram, tailored for researchers, scientists, and professionals in drug
development with an interest in materials science. The Cu-Ti system is characterized by a
series of intermetallic compounds and several invariant reactions, leading to complex
microstructures with properties suitable for various applications.

Equilibrium Phases and Solubility Limits

The copper-titanium system consists of the terminal solid solutions, (Cu) and (Ti), and a
number of intermetallic compounds. The titanium side of the diagram includes the allotropic
transformation of titanium from the hexagonal close-packed (aTi) phase to the body-centered
cubic (BTi) phase at 882°C.

Solid Solutions:

e (Cu): Aface-centered cubic (FCC) solid solution of titanium in copper. The maximum
solubility of titanium in copper is approximately 8 atomic % at the peritectic temperature of
885°C.[1][2]

e (aTi): A hexagonal close-packed (HCP) solid solution of copper in titanium. The maximum
solid solubility of copper in aTi is 2.1 wt% (approximately 1.6 at. %) at the eutectoid
temperature of 798°C.[3]
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e (BTi): A body-centered cubic (BCC) solid solution of copper in titanium, stable at higher
temperatures.

Intermetallic Compounds:

The Cu-Ti system is rich in intermetallic phases, which form through a cascade of peritectic and
other reactions.[2][4] These compounds include Ti2Cu, TiCu, Ti3Cu4, Ti2Cu3, TiCu2, and
TiCu4.[2][4] The equiatomic compound TiCu melts congruently.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for the invariant reactions and crystal
structures of the phases present in the Cu-Ti system.

Table 1: Invariant Reactions in the Cu-Ti System

Composition (at. %

Reaction Type Temperature (°C) cu) Reaction

Peritectic ~1005 ~13.5 L + BTi < Ti2Cu
Eutectic 960 43 L « Ti2Cu + TiCu
Congruent Melting 984 50 L < TiCu

Peritectic 918 62.5 L + TiCu < Ti3Cu4
Peritectic 878 ~66.7 L + Ti3Cu4 « TiCu2
Eutectic 860 73 L < TiCu2 + B'Cud4Ti
Peritectic 885 ~78-80.9 L + (Cu) <« B'Cu4Ti
Eutectoid 798 2.1 (wt%) BTi < aTi+ Ti2Cu

Note: There is some variation in the reported temperatures and compositions in the literature.

Table 2: Crystal Structures of Phases in the Cu-Ti
System
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Phase Pearson Symbol Space Group Prototype
(Cu) cF4 Fm-3m Cu

(aTi) hP2 P63/mmc Mg

(BTi) cl2 Im-3m W

Ti2Cu tl6 [4/mmm MoSi2
TiCu tP4 P4/nmm y-TiCu
Ti3Cu4

Ti2Cu3

TiCu2 oC12 Cmcm

o'Cu4Ti (low temp) tI10 14/m Ni4Mo (D1a)
B'Cud4Ti (high temp) oP20 Pnma AudZr

Data synthesized from multiple sources.[5] Some crystallographic data for complex

intermetallics are not fully agreed upon in all literature.

Experimental Protocols for Phase Diagram

Determination

The determination of a phase diagram is a meticulous process involving the preparation of a

series of alloys with varying compositions and their analysis using several characterization

techniques.[6]

1. Alloy Preparation:

o Materials: High-purity copper (99.99% or higher) and titanium (99.9% or higher) are used as

starting materials.

o Melting: Alloys of different compositions are typically prepared by arc melting in an inert

atmosphere (e.g., argon) to prevent oxidation of titanium.[1] The samples are often flipped

and remelted several times to ensure homogeneity.
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e Homogenization: The as-cast alloys are sealed in quartz ampoules under vacuum and
annealed at a high temperature (e.g., 800°C) for an extended period (e.g., several days to
weeks) to achieve chemical equilibrium and a homogeneous microstructure.

2. Thermal Analysis:

 Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC): This is a
primary technique for determining the temperatures of phase transformations (liquidus,
solidus, eutectic, peritectic, and eutectoid).[7]

o Procedure: A small, homogenized sample is heated and cooled at a controlled rate (e.g.,
10°C/min) in an inert atmosphere. The temperature difference between the sample and a
reference material is recorded. Phase transitions are identified by endothermic (melting) or
exothermic (solidification) peaks on the resulting thermogram.[8]

3. Microstructural Analysis:
o Metallography: This involves examining the microstructure of quenched samples.

o Procedure: Samples are equilibrated at specific temperatures within two-phase regions
and then rapidly quenched in water or brine to preserve the high-temperature
microstructure. The quenched samples are then mounted, polished, and etched to reveal
the different phases.

o Optical and Scanning Electron Microscopy (SEM): The prepared samples are examined
using optical microscopy and SEM to identify the number, morphology, and distribution of
the phases present. Energy Dispersive X-ray Spectroscopy (EDS) in the SEM is used to
determine the chemical composition of each phase.

4. Phase ldentification:

» X-ray Diffraction (XRD): This technique is used to identify the crystal structure of the different
phases present in the alloys.[6]

o Procedure: Powdered samples (or bulk samples) are irradiated with monochromatic X-
rays. The resulting diffraction pattern is unique to the crystal structure of the material. By
comparing the experimental diffraction pattern with databases (e.g., the Inorganic Crystal
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Structure Database - ICSD), the phases can be identified. High-temperature XRD can also
be used to track phase transformations in-situ.

Visualization of Phase Relationships

The following diagram illustrates the key phase transformations and relationships in the
copper-rich side of the Cu-Ti phase diagram.

Liquid (L)

Cooling tp 860°C Cooling to 885°C

Eutectic: Peritectic:
TiCu2 + B'-Cu4Ti L + (Cu)

Transformation

Polymorphic
Transformation
(<500°C)
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Caption: Phase transformations on the Cu-rich side of the Cu-Ti diagram.
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This guide provides a foundational understanding of the copper-titanium phase diagram,
integrating quantitative data and experimental methodologies. The complexity of the
intermetallic phases and their formation mechanisms offer a rich area for further research and
material development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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